3-Chloro-6-ethoxy-1,2,4,5-tetrazine
Overview
Description
3-Chloro-6-ethoxy-1,2,4,5-tetrazine is a chemical compound with the molecular formula C4H5ClN4O . It has an average mass of 160.562 Da and a monoisotopic mass of 160.015182 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of 4 carbon atoms, 5 hydrogen atoms, 1 chlorine atom, 4 nitrogen atoms, and 1 oxygen atom .Physical and Chemical Properties Analysis
The predicted boiling point of this compound is 290.1±23.0 °C . Its predicted density is 1.398±0.06 g/cm3 . The predicted pKa is -2.47±0.22 .Scientific Research Applications
1. Photophysical and Structural Analysis
3-Chloro-6-ethoxy-1,2,4,5-tetrazine and its derivatives have been explored in the context of photophysical and structural studies. The compound has been used to create ligands and metal complexes that exhibit intriguing photophysical properties. For instance, the ligand 6-methoxy-N,N-bis(pyridin-2-ylmethyl)-1,2,4,5-tetrazin-3-amine, derived from 3-chloro-6-dipicolylamino-1,2,4,5-tetrazine, and its metal complexes show enhanced luminescence upon chelation with diamagnetic Zn(II) and Cd(II) metal ions (Stetsiuk et al., 2019).
2. Coordination Chemistry
This compound is significant in coordination chemistry. Its derivatives, particularly 1,2,4,5-tetrazine and 3,6-disubstituted derivatives, show unique coordination chemistry. This is characterized by electron and charge transfer phenomena, the ability to bridge metal centers, and stability in paramagnetic radical or mixed-valent intermediates (Kaim, 2002).
3. Electrochemical Characterization
The electrochemical characterization of this compound derivatives has revealed unique behaviors. These studies include analyzing the electronic structure of anion-radicals and understanding the reduction processes of compounds with s-tetrazine rings (Pluczyk et al., 2016).
4. Synthesis Methods
Innovative synthesis methods for 1,2,4,5-tetrazines, including 3-Chloro-6-ethoxy derivatives, have been developed. These methods involve Lewis acid transition metal catalysts and can facilitate the synthesis of tetrazines directly from a range of nitriles and hydrazine. This advancement has broadened the accessibility and potential applications of tetrazines in various fields (Yang et al., 2012).
Properties
IUPAC Name |
3-chloro-6-ethoxy-1,2,4,5-tetrazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClN4O/c1-2-10-4-8-6-3(5)7-9-4/h2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHWJDHVHMUGFCP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NN=C(N=N1)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.56 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.